![molecular formula C16H12N2O5 B5564001 5-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-2-methoxyphenyl acetate](/img/structure/B5564001.png)
5-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-2-methoxyphenyl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)acetic acid” is a chemical compound with the linear formula C9H6N2O4 . It has a molecular weight of 206.159 . This product is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The InChI code for a similar compound, “methyl (5,7-dioxo-5,7-dihydro-6H-pyrrolo [3,4-b]pyridin-6-yl)acetate”, is 1S/C10H8N2O4/c1-16-7 (13)5-12-9 (14)6-3-2-4-11-8 (6)10 (12)15/h2-4H,5H2,1H3 . This can be used to generate a 3D structure of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not well documented. The buyer assumes responsibility to confirm product identity and/or purity .Scientific Research Applications
Synthetic Pathways and Chemical Analysis : Research has focused on synthesizing complex pyrrolopyridine derivatives and analyzing their structures through various chemical methods. For example, studies have detailed the synthesis of diazasteroid systems and pyrroloquinolines, showcasing methodologies that could potentially apply to the synthesis and structural elucidation of the compound (Nagata et al., 1984; Roberts et al., 1997).
Pharmacological Potential : Some pyrrolopyridine derivatives have been synthesized and evaluated for their antiinflammatory and analgesic properties, suggesting that similar compounds, including 5-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-2-methoxyphenyl acetate, might also possess medicinal properties worth investigating (Muchowski et al., 1985).
Electropolymerization and Material Science Applications : Research into derivatized bis(pyrrol-2-yl) arylenes for the synthesis of conducting polymers through electropolymerization points to the potential use of pyrrolopyridine derivatives in creating new materials with low oxidation potentials and high stability in their conducting form (Sotzing et al., 1996). This could imply applications in electronics, coatings, and other advanced materials.
Agricultural and Pesticide Research : The investigation of pyridine derivatives for their insecticidal properties against specific pests suggests that complex pyrrolopyridine compounds could also be synthesized and tested for such applications, potentially contributing to the development of new, more effective pesticides (Bakhite et al., 2014).
Safety and Hazards
properties
IUPAC Name |
[5-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)-2-methoxyphenyl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O5/c1-9(19)23-13-8-10(5-6-12(13)22-2)18-15(20)11-4-3-7-17-14(11)16(18)21/h3-8H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVRCMRIRCDGIGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=CC(=C1)N2C(=O)C3=C(C2=O)N=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.